Cas no 251097-78-6 (3-[(2,6-DICHLOROBENZYL)SULFONYL]-N-(4-METHYLPHENYL)-2-THIOPHENECARBOXAMIDE)

• Product Name: 3-[(2,6-DICHLOROBENZYL)SULFONYL]-N-(4-METHYLPHENYL)-2-THIOPHENECARBOXAMIDE
• CAS No: 251097-78-6
• MF: C₁₉H₁₅Cl₂NO₃S₂
• MW: 440.363300561905
• CID: 5165280
• Update Time: 2026-03-04

3-[(2,6-DICHLOROBENZYL)SULFONYL]-N-(4-METHYLPHENYL)-2-THIOPHENECARBOXAMIDE Chemical and Physical Properties

Names and Identifiers

• 3-[(2,6-DICHLOROBENZYL)SULFONYL]-N-(4-METHYLPHENYL)-2-THIOPHENECARBOXAMIDE
• 3-[(2,6-dichlorophenyl)methanesulfonyl]-N-(4-methylphenyl)thiophene-2-carboxamide

• Inchi： 1S/C19H15Cl2NO3S2/c1-12-5-7-13(8-6-12)22-19(23)18-17(9-10-26-18)27(24,25)11-14-15(20)3-2-4-16(14)21/h2-10H,11H2,1H3,(H,22,23)
• InChI Key： TZFKYOKIHWGUBA-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(C)C=C2)=O)SC=CC=1S(CC1=C(Cl)C=CC=C1Cl)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-[(2,6-DICHLOROBENZYL)SULFONYL]-N-(4-METHYLPHENYL)-2-THIOPHENECARBOXAMIDE

3-[(2,6-DICHLOROBENZYL)SULFONYL]-N-(4-METHYLPHENYL)-2-THIOPHENECARBOXAMIDE (CAS No. 251097-78-6): A Comprehensive Overview

3-[(2,6-DICHLOROBENZYL)SULFONYL]-N-(4-METHYLPHENYL)-2-THIOPHENECARBOXAMIDE (CAS No. 251097-78-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the thiophene carboxamide family and is characterized by its unique structural features, including a sulfonamide moiety and a dichlorobenzyl substituent. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 3-[(2,6-DICHLOROBENZYL)SULFONYL]-N-(4-METHYLPHENYL)-2-THIOPHENECARBOXAMIDE is particularly noteworthy for its potential in drug design and development. The presence of the sulfonamide group, known for its broad spectrum of biological activities, makes this compound an attractive candidate for various medicinal applications. Additionally, the dichlorobenzyl substituent adds to its lipophilicity and stability, which are crucial factors in drug delivery and bioavailability.

Recent studies have explored the pharmacological properties of 3-[(2,6-DICHLOROBENZYL)SULFONYL]-N-(4-METHYLPHENYL)-2-THIOPHENECARBOXAMIDE, highlighting its potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 3-[(2,6-DICHLOROBENZYL)SULFONYL]-N-(4-METHYLPHENYL)-2-THIOPHENECARBOXAMIDE has also shown potential as an antitumor agent. Preclinical studies have indicated that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activation of the PI3K/AKT pathway, which is frequently dysregulated in various types of cancer. This makes it a valuable lead compound for further development in oncology.

The synthesis of 3-[(2,6-DICHLOROBENZYL)SULFONYL]-N-(4-METHYLPHENYL)-2-THIOPHENECARBOXAMIDE involves a series of well-defined chemical reactions, including sulfonation and amidation steps. The efficiency and scalability of these synthetic routes are critical for large-scale production and commercialization. Recent advancements in green chemistry have also led to the development of more environmentally friendly methods for synthesizing this compound, reducing the ecological footprint associated with its production.

In terms of safety and toxicity, extensive preclinical studies have been conducted to evaluate the safety profile of 3-[(2,6-DICHLOROBENZYL)SULFONYL]-N-(4-METHYLPHENYL)-2-THIOPHENECARBOXAMIDE. These studies have shown that it exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. However, further clinical trials are necessary to confirm its safety and efficacy in human subjects.

The potential applications of 3-[(2,6-DICHLOROBENZYL)SULFONYL]-N-(4-METHYLPHENYL)-2-THIOPHENECARBOXAMIDE extend beyond traditional pharmaceuticals. It has also been explored for use in agrochemicals due to its ability to inhibit specific enzymes involved in plant growth regulation. This opens up new avenues for its use in crop protection and agricultural productivity enhancement.

In conclusion, 3-[(2,6-DICHLOROBENZYL)SULFONYL]-N-(4-METHYLPHENYL)-2-THIOPHENECARBOXAMIDE (CAS No. 251097-78-6) is a multifaceted compound with a wide range of potential applications in medicine and agriculture. Its unique chemical structure and biological activities make it a valuable target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing the frontiers of medicinal chemistry and pharmaceutical science.